Cas no 51498-38-5 (4-Chloropyridinesulfonic Acid)

• Product Name: 4-Chloropyridinesulfonic Acid
• CAS No: 51498-38-5
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 366076
• PubChem ID: 1713835
• Update Time: 2025-10-05

4-Chloropyridinesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonicacid, 4-chloro-
• 4-Chloropyridinesulfonic Acid
• 4-Chloropyridine-3-sulfonic acid
• 3-Pyridinesulfonicacid,4-chloro
• 4-chloranylpyridine-3-sulfonic acid
• 4-chloro-3-pyridinesulfonic acid
• 4-chloro-pyridine-3-sulfonic acid
• SCHEMBL2879049
• A828626
• DTXSID50364881
• AKOS006279358
• FT-0618099
• CFUZNCDDZQWQBU-UHFFFAOYSA-N
• F77476
• 51498-38-5
• 4-Chloropyridine-3-sulfonicacid
• DB-081052

• MDL： MFCD01928012
• Inchi： 1S/C5H4ClNO3S/c6-4-1-2-7-3-5(4)11(8,9)10/h1-3H,(H,8,9,10)
• InChI Key： CFUZNCDDZQWQBU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1S(=O)(=O)O

Computed Properties

• Exact Mass: 192.96000
• Monoisotopic Mass: 192.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Refractive Index: 1.592
• PSA: 75.64000
• LogP: 2.06250

4-Chloropyridinesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 4-Chloropyridinesulfonic Acid

4-Chloropyridinesulfonic Acid: A Comprehensive Overview

4-Chloropyridinesulfonic Acid, also known by its CAS number 51498-38-5, is a significant compound in the field of organic chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a chlorine atom at the 4-position and a sulfonic acid group attached. The combination of these functional groups makes it a versatile molecule with applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The structure of 4-Chloropyridinesulfonic Acid is characterized by its aromatic ring system, which contributes to its stability and reactivity. The sulfonic acid group (-SO3H) is highly polar and can participate in hydrogen bonding, making it an excellent candidate for various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its use in developing new antibiotics and anticancer agents due to its ability to interact with biological targets effectively.

In terms of physical properties, 4-Chloropyridinesulfonic Acid is typically a crystalline solid with a melting point around 200°C. Its solubility in water is moderate, which makes it suitable for various aqueous-based reactions. The compound is also relatively stable under normal storage conditions, though it may degrade under strong acidic or basic conditions. These properties make it an attractive choice for industrial applications where stability and reactivity are both required.

The synthesis of 4-Chloropyridinesulfonic Acid involves several steps, starting from pyridine derivatives. One common method involves the chlorination of pyridine followed by sulfonation using sulfuric acid or other sulfonating agents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing the environmental impact and lowering production costs. These innovations have made the compound more accessible for large-scale manufacturing.

4-Chloropyridinesulfonic Acid has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its sulfonic acid group can be modified to introduce various functionalities, enabling the creation of diverse bioactive molecules. For example, researchers have utilized this compound to develop inhibitors for kinase enzymes, which are crucial targets in cancer therapy. The chlorine substituent at the 4-position also plays a role in modulating the pharmacokinetic properties of the resulting drugs.

In addition to pharmaceutical applications, 4-Chloropyridinesulfonic Acid has shown promise in agrochemicals. Its ability to act as a herbicide or fungicide precursor has been explored in recent studies. The compound's reactivity allows for the synthesis of molecules with high specificity against certain plant pathogens, reducing the need for broad-spectrum chemicals that may harm non-target species.

The environmental impact of 4-Chloropyridinesulfonic Acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity to aquatic organisms. While initial findings suggest that it is not highly toxic at low concentrations, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-Chloropyridinesulfonic Acid, with its unique chemical structure and versatile functional groups, continues to be a valuable compound in various scientific and industrial fields. Its applications span from drug discovery to agrochemical development, with ongoing research uncovering new potential uses. As advancements in synthetic methods and material science continue to evolve, this compound is likely to play an even more significant role in future innovations.